Cas no 3316-12-9 (1,3-Cyclohexanedione, 2,2'-(2-methylpropylidene)bis[5,5-dimethyl-)

• Product Name: 1,3-Cyclohexanedione, 2,2'-(2-methylpropylidene)bis[5,5-dimethyl-
• CAS No: 3316-12-9
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 1460352
• Update Time: 2024-08-25

1,3-Cyclohexanedione, 2,2'-(2-methylpropylidene)bis[5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2,2'-(2-methylpropylidene)bis[5,5-dimethyl-

• Inchi： 1S/C20H30O4/c1-11(2)16(17-12(21)7-19(3,4)8-13(17)22)18-14(23)9-20(5,6)10-15(18)24/h11,16-18H,7-10H2,1-6H3
• InChI Key： IYBVOUHXQGUFTQ-UHFFFAOYSA-N
• SMILES： C(C1C(=O)CC(C)(C)CC1=O)(C1C(=O)CC(C)(C)CC1=O)C(C)C

Computed Properties

• Exact Mass: 334.2145

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 477.5±40.0 °C(Predicted)
• PSA: 68.28
• pka: 4.73±0.42(Predicted)